rac-(2R,4S,5R)-5-fluoro-2-(propan-2-yl)oxan-4-amine hydrochloride
Overview
Description
Rac-(2R,4S,5R)-5-fluoro-2-(propan-2-yl)oxan-4-amine hydrochloride, also known as FXR-697, is a small molecule inhibitor of the farnesoid X receptor (FXR). FXR is a nuclear receptor that plays a critical role in the regulation of bile acid, lipid, and glucose homeostasis. FXR-697 has been used in a variety of scientific research applications, including biochemical and physiological studies, as well as in the development of drugs for metabolic diseases.
Scientific Research Applications
Rac-(2R,4S,5R)-5-fluoro-2-(propan-2-yl)oxan-4-amine hydrochloride has been used in a variety of scientific research applications. It has been used to study the role of FXR in the regulation of bile acid, lipid, and glucose homeostasis. It has also been used in the development of drugs for metabolic diseases such as obesity, diabetes, and non-alcoholic fatty liver disease. Additionally, this compound has been used to study the role of FXR in the regulation of hepatic fibrosis, inflammation, and cancer.
Mechanism of Action
Rac-(2R,4S,5R)-5-fluoro-2-(propan-2-yl)oxan-4-amine hydrochloride acts as an FXR antagonist, binding to the FXR receptor and blocking its activation. This prevents FXR from binding to its target genes and thus prevents their expression. This compound has been shown to reduce the expression of FXR-regulated genes involved in bile acid, lipid, and glucose homeostasis.
Biochemical and Physiological Effects
This compound has been shown to reduce the expression of FXR-regulated genes involved in bile acid, lipid, and glucose homeostasis. This leads to a decrease in the production of bile acids, lipids, and glucose, resulting in lower levels of these compounds in the blood. Additionally, this compound has been shown to reduce the expression of FXR-regulated genes involved in hepatic fibrosis, inflammation, and cancer.
Advantages and Limitations for Lab Experiments
The main advantage of using rac-(2R,4S,5R)-5-fluoro-2-(propan-2-yl)oxan-4-amine hydrochloride in lab experiments is that it is a potent and selective FXR antagonist. This makes it an ideal tool for studying the role of FXR in the regulation of bile acid, lipid, and glucose homeostasis. Additionally, this compound is stable and can be stored at room temperature. However, one limitation of using this compound in lab experiments is that it is not water soluble, which can make it difficult to use in certain types of experiments.
Future Directions
The potential future directions of rac-(2R,4S,5R)-5-fluoro-2-(propan-2-yl)oxan-4-amine hydrochloride include further research into its role in the regulation of bile acid, lipid, and glucose homeostasis. Additionally, further research into the role of this compound in the development of drugs for metabolic diseases such as obesity, diabetes, and non-alcoholic fatty liver disease is warranted. Additionally, further research into the role of this compound in the regulation of hepatic fibrosis, inflammation, and cancer is needed. Finally, further research into the mechanism of action of this compound, as well as its potential therapeutic applications, is also warranted.
Synthesis Methods
Rac-(2R,4S,5R)-5-fluoro-2-(propan-2-yl)oxan-4-amine hydrochloride is synthesized through a multi-step process that begins with the reaction of 5-fluoro-2-methoxybenzaldehyde with propan-2-ylmagnesium bromide. This reaction yields a propan-2-ylmagnesium bromide derivative, which is then reacted with 5-fluoro-2-methoxybenzyl bromide to produce an intermediate. This intermediate is then reacted with a catalytic amount of pyridine and hydrochloric acid to yield this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4S,5R)-5-fluoro-2-(propan-2-yl)oxan-4-amine hydrochloride involves the protection of a primary amine, followed by the addition of a fluorine atom and the formation of a cyclic oxirane ring. The final step involves the deprotection of the amine and the addition of a hydrochloride salt.", "Starting Materials": [ "2-amino-2-methylpropan-1-ol", "5-fluoro-2-iodo-1-propanol", "sodium hydride", "tetrahydrofuran", "acetic acid", "sodium chloride", "hydrochloric acid" ], "Reaction": [ "Protection of the primary amine with tert-butyloxycarbonyl (BOC) chloride in the presence of triethylamine and dichloromethane", "Addition of the fluorine atom using potassium fluoride and cesium fluoride in the presence of dimethyl sulfoxide", "Formation of the cyclic oxirane ring using sodium hydride and tetrahydrofuran", "Deprotection of the amine using trifluoroacetic acid in the presence of dichloromethane", "Addition of hydrochloric acid to form the hydrochloride salt" ] } | |
| 2694056-71-6 | |
Molecular Formula |
C8H17ClFNO |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
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